4-Acetylmorpholine-2,6-dione

• CAS No.: 3069-03-2
• Molecular Formula: C6H7NO4
• Molecular Weight: 157.125
• IUPAC Name: 4-acetylmorpholine-2,6-dione
• InChI: InChI=1S/C6H7NO4/c1-4(8)7-2-5(9)11-6(10)3-7/h2-3H2,1H3
• InChI Key: VCIKDNHXWXDMPE-UHFFFAOYSA-N
• SMILES: CC(=O)N1CC(=O)OC(=O)C1
• Synonyms: 2,6-Morpholinedione, 4-acetyl- (9CI)

Description

4-Acetylmorpholine-2,6-dione is a morpholine-derived heterocyclic compound featuring a diketone (2,6-dione) backbone and an acetyl substituent at the 4-position.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table summarizes key structural analogs of 4-Acetylmorpholine-2,6-dione and their properties:

Compound Name	Substituent (R)	Molecular Formula	Melting Point (°C)	Boiling Point (°C)	Key Features
4-Methylmorpholine-2,6-dione	Methyl (CH₃)	C₆H₉NO₃	132–135	192–194	White crystalline solid; moderate polarity
4-Phenylmorpholine-2,6-dione	Phenyl (C₆H₅)	C₁₀H₉NO₃	Not reported	Not reported	Aromatic ring enhances hydrophobicity
4-(Prop-2-yn-1-yl)morpholine-2,6-dione	Propynyl (C≡CCH₂)	C₇H₇NO₃	Not reported	Not reported	Triple bond may increase reactivity

Key Observations :

• Substituent Effects: The methyl group in 4-Methylmorpholine-2,6-dione provides steric bulk without significant electronic perturbation, whereas the phenyl group introduces aromaticity and lipophilicity.
• Thermal Stability : The methyl derivative exhibits a defined melting point (132–135°C), suggesting crystallinity and moderate thermal stability . Data for other analogs are lacking.

Notes

Data Limitations : Direct studies on 4-Acetylmorpholine-2,6-dione are absent in the provided evidence. Comparisons rely on structural analogs and inferred properties.

Diverse Substituent Effects : Substituents (methyl, phenyl, acetyl) critically influence solubility, reactivity, and bioactivity. Further experimental validation is required for the acetyl derivative.

Safety Considerations : Analogous compounds like 4-Phenylmorpholine-2,6-dione require handling precautions (e.g., consultation with physicians upon exposure) , suggesting similar safety protocols for the acetyl variant.